Cas no 1380151-53-0 (N-4-(2-amino-3-hydroxypropyl)phenylacetamide)

• Product Name: N-4-(2-amino-3-hydroxypropyl)phenylacetamide
• CAS No: 1380151-53-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6222801
• PubChem ID: 165665582
• Update Time: 2025-07-19

N-4-(2-amino-3-hydroxypropyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-amino-3-hydroxypropyl)phenylacetamide
• EN300-1843306
• N-[4-(2-amino-3-hydroxypropyl)phenyl]acetamide
• 1380151-53-0

• Inchi： 1S/C11H16N2O2/c1-8(15)13-11-4-2-9(3-5-11)6-10(12)7-14/h2-5,10,14H,6-7,12H2,1H3,(H,13,15)
• InChI Key： ZTTTUOCHOMVVBG-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC(=CC=1)NC(C)=O)N

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on N-4-(2-amino-3-hydroxypropyl)phenylacetamide

Recent Advances in the Study of N-4-(2-amino-3-hydroxypropyl)phenylacetamide (CAS: 1380151-53-0)

N-4-(2-amino-3-hydroxypropyl)phenylacetamide (CAS: 1380151-53-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its biochemical properties and therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, pharmacological effects, and possible clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent in vitro studies have demonstrated that N-4-(2-amino-3-hydroxypropyl)phenylacetamide exhibits significant binding affinity to certain enzymes and receptors involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions.

In addition to its anti-inflammatory properties, recent pharmacological evaluations have revealed promising neuroprotective effects of this compound. Animal model studies have shown that N-4-(2-amino-3-hydroxypropyl)phenylacetamide can cross the blood-brain barrier and exhibit protective effects against oxidative stress in neuronal cells. These results have sparked interest in its potential application for neurodegenerative disorders, though further clinical studies are needed to validate these findings.

The synthetic pathways for N-4-(2-amino-3-hydroxypropyl)phenylacetamide have also been optimized in recent research. New catalytic methods have been developed to improve the yield and purity of the compound, addressing previous challenges in its large-scale production. These advancements in synthetic chemistry are crucial for facilitating further pharmacological studies and potential commercialization of the compound.

Despite these promising developments, researchers have identified several challenges that need to be addressed. The metabolic stability and pharmacokinetic profile of N-4-(2-amino-3-hydroxypropyl)phenylacetamide require further optimization to enhance its therapeutic potential. Current studies are focusing on structural modifications to improve its bioavailability and reduce potential side effects.

Looking forward, the compound presents exciting opportunities for drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable scaffold for the development of novel therapeutic agents. Future research directions may include exploring its potential in combination therapies and investigating its effects on additional biological targets.

In conclusion, recent studies on N-4-(2-amino-3-hydroxypropyl)phenylacetamide (CAS: 1380151-53-0) have significantly advanced our understanding of its pharmacological properties and potential applications. While challenges remain in its development as a therapeutic agent, the compound represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research.